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Compound of Interest

Compound Name: LEB-03-153

Cat. No.: B15142528 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LEB-03-153 is a novel small molecule inhibitor with potential therapeutic applications in

oncology and inflammatory diseases. These application notes provide a comprehensive

overview of the use of LEB-03-153 in high-throughput screening (HTS) assays. The protocols

detailed below are designed to facilitate the rapid and efficient identification and

characterization of this compound's activity in a variety of cellular and biochemical assays. The

provided methodologies are optimized for accuracy, reproducibility, and scalability, making

them suitable for large-scale screening campaigns.

Mechanism of Action
LEB-03-153 is a potent and selective inhibitor of the Mitogen-Activated Protein Kinase

(MAPK)/Extracellular Signal-Regulated Kinase (ERK) signaling pathway. It specifically targets

the MEK1 and MEK2 kinases, preventing the phosphorylation and subsequent activation of

ERK1 and ERK2. This inhibition leads to the downregulation of downstream signaling cascades

responsible for cell proliferation, differentiation, and survival. The high selectivity of LEB-03-153
for MEK1/2 minimizes off-target effects, making it an attractive candidate for further drug

development.
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1. Prepare Compound Plate
(Serial dilutions of LEB-03-153)

3. Dispense Compound to Assay Plate 2. Prepare Enzyme/Substrate Mix
(MEK1/2 + ERK1/2)

4. Add Enzyme/Substrate Mix

5. Incubate at Room Temperature

6. Add ATP to Initiate Reaction

7. Incubate at Room Temperature

8. Add ADP-Glo™ Reagent

9. Incubate at Room Temperature

10. Add Kinase Detection Reagent

11. Incubate at Room Temperature

12. Read Luminescence
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1. Seed Cells in 384-well Plates

2. Incubate for 24 Hours

3. Add Serial Dilutions of LEB-03-153

4. Incubate for 72 Hours

5. Equilibrate Plate to Room Temperature

6. Add CellTiter-Glo® Reagent

7. Mix on an Orbital Shaker

8. Incubate at Room Temperature

9. Read Luminescence
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To cite this document: BenchChem. [Application Notes and Protocols for LEB-03-153 in
High-Throughput Screening]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142528#leb-03-153-for-high-throughput-screening]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b15142528#leb-03-153-for-high-throughput-screening
https://www.benchchem.com/product/b15142528#leb-03-153-for-high-throughput-screening
https://www.benchchem.com/product/b15142528#leb-03-153-for-high-throughput-screening
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15142528?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

